N-(2-ethylphenyl)-1-(3-methylphenyl)methanesulfonamide

• IUPAC Name: N-(2-ethylphenyl)-1-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-3-15-9-4-5-10-16(15)17-20(18,19)12-14-8-6-7-13(2)11-14/h4-11,17H,3,12H2,1-2H3
• InChI Key: BZRBDYGTUOIIJR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NS(=O)(=O)CC2=CC=CC(=C2)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

N-(2-ethylphenyl)-1-(3-methylphenyl)methanesulfonamide is an organic compound with a complex structure that includes both ethyl and methyl phenyl groups attached to a methanesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethylphenyl)-1-(3-methylphenyl)methanesulfonamide typically involves the reaction of 2-ethylphenylamine with 3-methylbenzenesulfonyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like triethylamine or sodium hydroxide to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2-ethylphenyl)-1-(3-methylphenyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where nucleophiles like amines or thiols replace the sulfonamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfonic acids or sulfonates.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted sulfonamides or thiols.

Scientific Research Applications

N-(2-ethylphenyl)-1-(3-methylphenyl)methanesulfonamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-(2-ethylphenyl)-1-(3-methylphenyl)methanesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with biological molecules, affecting their function. The compound may also interact with enzymes or receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(2-ethylphenyl)-2-[(4-methoxy-3-methylphenyl)sulfonylamino]acetamide
• N-(2-ethylphenyl)-2-(3-methylphenyl)-4-quinolinecarboxamide

Uniqueness

N-(2-ethylphenyl)-1-(3-methylphenyl)methanesulfonamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of ethyl and methyl phenyl groups with a methanesulfonamide moiety makes it a versatile compound with diverse applications.